Cas no 932464-05-6 (1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 932464-05-6
• MF: C₂₅H₂₁N₃O
• MW: 379.453745603561
• CID: 5340886
• Update Time: 2025-06-14

1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 1-(2-ethylphenyl)-6-methoxy-3-phenylpyrazolo[4,3-c]quinoline
• 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C25H21N3O/c1-3-17-10-7-8-14-21(17)28-25-19-13-9-15-22(29-2)24(19)26-16-20(25)23(27-28)18-11-5-4-6-12-18/h4-16H,3H2,1-2H3
• InChI Key： KVLCSMIVWMSYHV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1N=CC1C(C3C=CC=CC=3)=NN(C3C=CC=CC=3CC)C=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 536
• XLogP3: 5.9
• Topological Polar Surface Area: 39.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(2-Ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 932464-05-6)

The compound 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 932464-05-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrazoloquinoline core substituted with methoxy, phenyl, and ethylphenyl groups, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, kinase inhibitor, or organic semiconductor, aligning with current trends in precision medicine and optoelectronic devices.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline?" The synthesis typically involves multi-step reactions, including cyclization and cross-coupling strategies, to assemble the pyrazolo[4,3-c]quinoline scaffold. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, addressing the growing demand for sustainable synthesis in the chemical industry.

Another hot topic is the compound's potential role in drug discovery. Its structural similarity to known bioactive molecules has led to investigations into its pharmacokinetic properties and target selectivity. For instance, the methoxy group may enhance membrane permeability, while the phenyl and ethylphenyl substituents could influence binding affinity to protein targets. These features are critical for designing next-generation therapeutics, especially in oncology and neurology.

In materials science, the compound's conjugated π-system and electron-donating groups make it a promising candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. Users often search for "How does 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline perform in optoelectronic applications?" Preliminary studies suggest its high quantum yield and thermal stability could outperform traditional materials, though further optimization is needed.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Researchers frequently inquire about "How to purify 1-(2-ethylphenyl)-6-methoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline?" or "What solvents are compatible with this molecule?" Answers often highlight the use of chromatography and recrystallization in polar aprotic solvents, ensuring high purity for downstream applications.

Finally, the compound's structure-activity relationship (SAR) is a focal point for many studies. By modifying its substituents, scientists aim to fine-tune properties like solubility, bioavailability, and optical bandgap. Such efforts resonate with broader trends in computational chemistry and AI-driven molecular design, where predictive modeling accelerates innovation. As interest grows, 932464-05-6 continues to exemplify the intersection of chemistry, biology, and engineering.